1,1'-Bipiperidine
Overview
Description
1,1'-bipiperidine is a bipiperidine.
Properties
CAS No. |
6130-94-5 |
|---|---|
Molecular Formula |
C10H20N2 |
Molecular Weight |
168.28 g/mol |
IUPAC Name |
1-piperidin-1-ylpiperidine |
InChI |
InChI=1S/C10H20N2/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1-10H2 |
InChI Key |
QFDISQIDKZUABE-UHFFFAOYSA-N |
SMILES |
C1CCN(CC1)N2CCCCC2 |
Canonical SMILES |
C1CCN(CC1)N2CCCCC2 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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